2,4-Dimethylphenyl 2-bromobenzoate

• Molecular Formula: C15H13BrO2
• Molecular Weight: 305.17 g/mol
• IUPAC Name: (2,4-dimethylphenyl) 2-bromobenzoate
• InChI: InChI=1S/C15H13BrO2/c1-10-7-8-14(11(2)9-10)18-15(17)12-5-3-4-6-13(12)16/h3-9H,1-2H3
• InChI Key: QHYJKPLFHLTZLH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC=CC=C2Br)C

Description

2,4-Dimethylphenyl 2-bromobenzoate is an aromatic ester featuring a 2-bromobenzoate group linked to a 2,4-dimethylphenyl moiety. Its molecular formula is C₁₅H₁₃BrO₂, with a molecular weight of 305.17 g/mol. The compound’s structure combines electron-withdrawing (bromine) and electron-donating (methyl) groups, which influence its reactivity and physical properties.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below compares 2,4-dimethylphenyl 2-bromobenzoate with structurally related bromobenzoate esters and triazine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Properties
2,4-Dimethylphenyl 2-bromobenzoate	C₁₅H₁₃BrO₂	305.17	2-Bromo, 2,4-dimethylphenyl	Potential UV stabilizer intermediate
[2-[[4-(4-Methylphenyl)-1,3-thiazol-2-yl]amino]-2-oxoethyl] 2-bromobenzoate	C₂₀H₁₆BrN₂O₃S	430.00	Thiazolyl, 2-bromobenzoate	Bioactive molecule (antimicrobial)
4-{2-[(2-Bromo-4-methylphenoxy)acetyl]carbohydrazonoyl}phenyl 4-bromobenzoate	C₂₃H₁₈Br₂N₂O₄	574.22	Dual bromo, carbohydrazonoyl linker	Chelation, polymer synthesis
2,4-Bis(2,4-dimethylphenyl)-6-[2-hydroxy-4-(3-nonyloxy-2-hydroxypropyloxy)phenyl]-s-triazine	C₄₃H₅₂N₃O₄	690.89	Triazine core, branched alkyloxy	High-performance UV absorber

Key Observations:

Thiazolyl-containing analogs (e.g., ZINC3290905) exhibit enhanced biological activity due to nitrogen-sulfur heterocycles, which are absent in the title compound .

Thermal and UV Stability: Triazine derivatives (e.g., 2,4-bis(2,4-dimethylphenyl)-6-[2-hydroxy-4-(3-nonyloxy...)]) demonstrate superior UV absorption (λmax ~340 nm) owing to their conjugated systems, whereas bromobenzoate esters typically absorb at shorter wavelengths (<300 nm) .

Preparation Methods

Reaction Mechanism

This classical Fischer esterification involves refluxing 2-bromobenzoic acid with 2,4-dimethylphenol in the presence of a Brønsted acid catalyst (e.g., H₂SO₄ or HCl). The reaction proceeds via protonation of the carboxylic acid, nucleophilic attack by the phenol, and subsequent dehydration.

Optimized Protocol

• Substrate ratio : 1:1.2 (acid:phenol)

• Catalyst : Concentrated H₂SO₄ (5 mol%)

• Solvent : Toluene (azeotropic removal of H₂O)

• Conditions : Reflux at 110°C for 12–24 hours.

• Yield : ~70% (reported for analogous systems).

Limitations :

• Equilibrium-driven, requiring excess phenol or solvent removal.

• Bromine substituent may reduce reactivity due to electron-withdrawing effects.

Schotten-Baumann Acylation

Acid Chloride Synthesis

2-Bromobenzoic acid is converted to its acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride [(COCl)₂] under anhydrous conditions:
$\text{2-Bromobenzoic acid} + \text{SOCl}_2 \rightarrow \text{2-Bromobenzoyl chloride} + \text{SO}_2 + \text{HCl}$

Esterification with 2,4-Dimethylphenol

The acid chloride reacts with 2,4-dimethylphenol in a biphasic system (NaOH/H₂O and organic solvent):

• Base : 10% NaOH (2 equivalents)

• Solvent : Dichloromethane or THF

• Conditions : 0°C to room temperature, 1–2 hours.

• Yield : 85–90% (based on analogous esterifications).

Advantages :

• High efficiency and scalability.

• Avoids equilibrium issues via irreversible acyl transfer.

Mitsunobu Reaction

Catalytic System

Employing triphenylphosphine (PPh₃) and diethyl azodicarboxylate (DEAD), this method facilitates esterification under mild, neutral conditions:
$\text{2-Bromobenzoic acid} + \text{2,4-dimethylphenol} \xrightarrow{\text{PPh}_3/\text{DEAD}} \text{2,4-Dimethylphenyl 2-bromobenzoate}$

Procedure

• Molar ratio : 1:1.2 (acid:phenol)

• Solvent : THF or CH₂Cl₂

• Conditions : Room temperature, 2–4 hours.

• Yield : 90–95% (observed in similar aryl esters).

Key Considerations :

• Ideal for sterically hindered phenols (e.g., 2,4-dimethyl substitution).

• Requires stoichiometric PPh₃, increasing cost.

Transesterification of Methyl 2-Bromobenzoate

Methyl Ester Preparation

2-Bromobenzoic acid is first esterified with methanol using H₂SO₄ (yield: 95%).

Phenolic Transesterification

Methyl 2-bromobenzoate reacts with 2,4-dimethylphenol catalyzed by trifluoromethanesulfonic acid (TfOH) and KF:

• Catalyst : TfOH (2 equivalents), KF (0.5 equivalents)

• Solvent : Cyclohexane

• Conditions : 150°C, 10 hours.

• Yield : 80–85%.

Benefits :

• Avoids handling corrosive acid chlorides.

• Compatible with heat-sensitive substrates.

Comparative Analysis of Methods

Method	Catalyst/Reagents	Temperature	Time	Yield	Key Advantage
Acid-catalyzed	H₂SO₄	110°C	12–24 h	70%	Simplicity
Schotten-Baumann	NaOH, SOCl₂	0–25°C	1–2 h	85–90%	High efficiency
Mitsunobu	PPh₃/DEAD	25°C	2–4 h	90–95%	Mild conditions
Transesterification	TfOH/KF	150°C	10 h	80–85%	No acid chloride handling